
In-Depth Technical Guide to N-
Phenylmethanesulfonamide (CAS Number 1197-

22-4)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Phenylmethanesulfonamide

Cat. No.: B072643 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and safety

data for N-Phenylmethanesulfonamide (CAS No. 1197-22-4). The information is presented to

support research, development, and handling of this compound.

Chemical and Physical Properties
N-Phenylmethanesulfonamide is a white to off-white crystalline solid.[1] It is sparingly soluble

in water and stable under normal conditions.[1][2]
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Property Value Source

Molecular Formula C₇H₉NO₂S [1][2][3]

Molecular Weight 171.21 g/mol [2]

Melting Point 93-97 °C [4]

pKa 8 ± 0.10 (Predicted) [1]

Water Solubility Sparingly soluble [1][2]

Appearance
White to light beige crystalline

powder
[1]

Odor Odorless [1]

Safety and Handling
N-Phenylmethanesulfonamide is considered hazardous and requires careful handling. It may

cause skin, eye, and respiratory tract irritation.[1][2] Ingestion may lead to irritation of the

digestive tract.[2]

Hazard Identification
Hazard Statement Classification

Skin Irritation May cause skin irritation[2]

Eye Irritation May cause eye irritation[2]

Respiratory Irritation May cause respiratory tract irritation[2]

Ingestion May cause irritation of the digestive tract[2]

Recommended Personal Protective Equipment (PPE)
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Protection Type Recommendation

Eye Protection Safety glasses with side-shields or goggles.

Hand Protection Protective gloves.

Skin and Body Protection
Wear appropriate protective clothing to prevent

skin exposure.

Respiratory Protection
Use a NIOSH-approved respirator when

necessary.

First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Move victim to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Get medical aid.[2]

Skin Contact

Immediately flush skin with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing and shoes. Get medical

aid if irritation develops or persists.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical aid

immediately.[2]

Ingestion

If victim is conscious and alert, give 2-4 cupfuls

of milk or water. Never give anything by mouth

to an unconscious person. Get medical aid

immediately.[2]

Storage and Disposal
The compound should be stored in a cool, dry, well-ventilated area away from incompatible

substances.[1][2] Spills should be cleaned up promptly using appropriate protective equipment,

and the material placed in a suitable disposal container.[2]
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Experimental Protocols
Detailed experimental protocols for N-Phenylmethanesulfonamide are not readily available in

the searched literature. However, the following are general methodologies for determining the

key properties of a solid organic compound.

Melting Point Determination (Capillary Method)
This method is used to determine the temperature at which a solid substance melts.

Sample Preparation: A small amount of the finely powdered dry sample is packed into a

capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus.

Heating: The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) near the

expected melting point.

Observation: The temperature at which the substance first begins to melt (the first

appearance of liquid) and the temperature at which the entire sample has melted are

recorded. This range is the melting point of the substance.

Solubility Determination
This protocol outlines a qualitative assessment of a compound's solubility in various solvents.

Preparation: A small, measured amount of the solid (e.g., 10 mg) is placed into a test tube.

Solvent Addition: A small volume of the solvent (e.g., 1 mL) is added to the test tube.

Mixing: The mixture is agitated vigorously for a set period (e.g., 1 minute).

Observation: The solution is visually inspected to determine if the solid has dissolved

completely, partially, or not at all.

Repeat: The process is repeated with different solvents (e.g., water, ethanol, acetone, etc.)

to determine the solubility profile.
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Skin and Eye Irritation Assessment
In vitro and in vivo methods are used to assess the potential for a chemical to cause skin and

eye irritation. These tests are typically conducted according to standardized guidelines, such as

those from the Organisation for Economic Co-operation and Development (OECD).

In Vitro Methods: These methods use reconstructed human tissue models (e.g.,

reconstructed human epidermis) to predict skin or eye irritation potential. The test chemical is

applied to the tissue model, and cell viability or tissue damage is measured.

In Vivo Methods: These studies, when necessary, involve applying the test substance to the

skin or eyes of laboratory animals (historically rabbits) and observing the effects over a set

period. The degree of irritation is scored based on the severity of redness, swelling, and

other effects.

Mechanism of Action and Biological Activity
The primary role of N-Phenylmethanesulfonamide appears to be as a versatile building block

in organic synthesis, particularly in the pharmaceutical and agrochemical industries.[1] It serves

as an intermediate for introducing phenyl and sulfonamide groups into larger molecules.[1]

While some research has explored its potential antimicrobial and antitumor properties, specific

signaling pathways or detailed mechanisms of action have not been well-documented in the

available literature.[1]
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Caption: General workflow for characterizing a chemical compound.

Logical Flow for Chemical Safety Assessment

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b072643?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: New Chemical
(N-Phenylmethanesulfonamide)

Review Existing Data
(Physical, Chemical, Toxicological)

Data Gap Analysis

Conduct In Vitro Testing
(e.g., Skin/Eye Irritation Models)

Gaps Identified

Hazard Identification

No Gaps

Conduct In Vivo Testing
(If necessary and justified)

Inconclusive
Results

Sufficient Data

Risk Characterization

Develop Safety Data Sheet (SDS)
& Handling Procedures

End: Safe Handling Guidelines

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b072643?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b072643?utm_src=pdf-custom-synthesis
https://www.guidechem.com/encyclopedia/n-phenylmethanesulfonamide-dic345118.html
https://m.chemicalbook.com/ProductMSDSDetailCB6400851_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB6400851_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Methanesulfonamide_-N-phenyl
https://pubchem.ncbi.nlm.nih.gov/compound/Methanesulfonamide_-N-phenyl
https://www.fishersci.com/store/msds?partNumber=AC417640025&productDescription=N-PHENYLMETHANESULFONAMID+2.5G&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b072643#cas-number-1197-22-4-properties-and-safety-data
https://www.benchchem.com/product/b072643#cas-number-1197-22-4-properties-and-safety-data
https://www.benchchem.com/product/b072643#cas-number-1197-22-4-properties-and-safety-data
https://www.benchchem.com/product/b072643#cas-number-1197-22-4-properties-and-safety-data
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b072643?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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